Cas no 72752-80-8 (methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate)
72752-80-8 structure
Product Name:methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate
CAS No:72752-80-8
MF:C9H7NO4
MW:193.156182527542
MDL:MFCD12827780
CID:1071106
PubChem ID:12564532
Update Time:2025-09-18
methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate
- methyl 2-oxo-2,3-dihydrobenzo[d]oxazole-6-carboxylate
- Methyl 2-oxo-3H-benzo[d]oxazole-6-carboxylate
- methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate
- J-522058
- FUJBKRLYHYJMNF-UHFFFAOYSA-N
- BDBM50249042
- Methyl 2-Oxidanylidene-3~{h}-1,3-Benzoxazole-6-Carboxylate
- FT-0681310
- CBP007
- AKOS005072819
- E78594
- CS-0317235
- FD-0742
- DTXSID20502718
- CHEMBL4087272
- XCA75280
- SCHEMBL2548767
- MFCD12827780
- Methyl 2-hydroxybenzo[d]oxazole-6-carboxylate
- methyl2-oxo-2,3-dihydrobenzo[d]oxazole-6-carboxylate
- 4I8
- 72752-80-8
- DA-03245
-
- MDL: MFCD12827780
- Inchi: 1S/C9H7NO4/c1-13-8(11)5-2-3-6-7(4-5)14-9(12)10-6/h2-4H,1H3,(H,10,12)
- InChI Key: FUJBKRLYHYJMNF-UHFFFAOYSA-N
- SMILES: O1C(NC2C=CC(C(=O)OC)=CC1=2)=O
Computed Properties
- Exact Mass: 193.03750770g/mol
- Monoisotopic Mass: 193.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.379±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 216-220°
- Solubility: Slightly soluble (2.3 g/l) (25 º C),
methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048549-1g |
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | >95% | 1g |
4258CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048549-500mg |
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | >95% | 500mg |
2762CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 048549-1g |
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | >95% | 1g |
4258.0CNY | 2021-07-05 | |
| Apollo Scientific | OR450005-1g |
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | 95% | 1g |
£105.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M927994-50mg |
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | 50mg |
¥1,386.00 | 2022-09-01 | ||
| TRC | B498793-10mg |
methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B498793-50mg |
methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B498793-100mg |
methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | 100mg |
$ 185.00 | 2022-06-07 | ||
| Chemenu | CM465487-250mg |
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM465487-1g |
Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxylate |
72752-80-8 | 95%+ | 1g |
$*** | 2023-05-29 |
methyl 2-oxo-3H-1,3-benzoxazole-6-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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